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Compound of Interest

Compound Name: Tetrahydrocortisone acetate

Cat. No.: B104431

An In-depth Technical Guide to Tetrahydrocortisone Acetate

Introduction

Tetrahydrocortisone acetate is a steroid molecule of significant interest in the study of
glucocorticoid metabolism. It serves as a crucial intermediate in the metabolic pathway of
cortisone and is a synthetic precursor for obtaining key metabolites for research purposes. This
document provides a comprehensive overview of its chemical structure, properties, synthesis,
and biological relevance, tailored for researchers and professionals in drug development and
chemical biology.

Chemical Structure and Properties

Tetrahydrocortisone acetate, also known as 3a,503-tetrahydrocortisone acetate, is a
saturated derivative of cortisone acetate. The core structure is a pregnane steroid skeleton.

Chemical Identifiers and Properties
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Property Value Source

[2-[(3R,5R,10S,13S,17R)-3,17-
dihydroxy-10,13-dimethyl-11-
0Xxo0-

IUPAC Name 2,3,4,5,6,7,8,9,12,14,15,16- [1]
dodecahydro-1H-
cyclopenta[a]phenanthren-17-

yl]-2-oxoethyl] acetate

Molecular Formula C23H3406 [1][2]

Molecular Weight 406.51 g/mol [2]

PubChem CID 6710698 [1][3]

CAS Number 17736-20-8 [4]
Tetrahydrocortisone-21-

Synonyms [1]
acetate

Synthesis of Tetrahydrocortisone Acetate

A notable synthetic route to obtain 3a,53-tetrahydrocortisone acetate has been developed
using cortisone acetate as the starting material. This pathway is part of a broader synthesis
aimed at producing tetrahydrocortisone 3-glucuronide.[5]

Experimental Protocol: Synthesis of 3a,5[-
Tetrahydrocortisone Acetate (5)

This protocol is adapted from a novel synthesis of tetrahydrocortisone 3-glucuronide.[5] The
key step involves the stereoselective reduction of the C-3 carbonyl group of 53-
dihydrocortisone acetate (8).

Step 1: Synthesis of 5B-dihydrocortisone acetate (8) from Cortisone Acetate

o Hydrogenation: Cortisone acetate is subjected to hydrogenation. A common method involves
using a palladium on calcium carbonate (Pd-CaCO3) catalyst in the presence of pyridine.
This selectively reduces the double bond in the A-ring of the steroid.
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Step 2: Reduction of 53-dihydrocortisone acetate (8) to 3a,5p-tetrahydrocortisone acetate (5)

o Reaction Setup: 5B-dihydrocortisone acetate (8) is dissolved in a suitable anhydrous solvent,
such as tetrahydrofuran (THF).

¢ Reduction: The solution is cooled to 0°C. Lithium tri-tert-butoxyaluminum hydride
(LIAI(OCMe3)3H) is then added as the reducing agent. This specific hydride is used for its
stereoselectivity in reducing the C-3 carbonyl group to a 3a-hydroxyl group.[5]

e Monitoring and Quenching: The reaction is monitored for completion. Upon completion, it is
carefully quenched.

o Workup and Purification: The product, 3a,5p3-tetrahydrocortisone acetate (5), is isolated
and purified using standard techniques such as column chromatography. This method has
been reported to yield the desired product in approximately 71% vyield.[5]

Starting Material

Cortisone Acetate

) H2, Pd-CaCO3, pyridine

Intermediate

5B-dihydrocortisone acetate

) LIA(OCMe3)3H, THF, 0°C

Proguct

30,5B-Tetrahydrocortisone Acetate
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Caption: Synthesis of 3a,5p3-Tetrahydrocortisone Acetate.

Biological Significance and Metabolic Pathway

Tetrahydrocortisone is an inactive metabolite of cortisone.[6] In the body, cortisone is
metabolized in the liver and other tissues to hydrogenated forms, including tetrahydrocortisone
and tetrahydrocortisol.[7][8] These metabolites are then typically conjugated, for instance with
glucuronic acid, to increase their water solubility for excretion in the urine.[7][8]
Tetrahydrocortisone acetate is a key intermediate in the laboratory synthesis of
tetrahydrocortisone 3-glucuronide, a major urinary metabolite.[2][5] The study of these
metabolic pathways is essential for understanding various endocrine diseases.
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Caption: Metabolic Pathway of Cortisone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b104431?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6710698
https://pubchem.ncbi.nlm.nih.gov/compound/6710698
https://www.medchemexpress.com/tetrahydrocortisone-acetate.html
https://pubchem.ncbi.nlm.nih.gov/substance/11537888
https://www.medchemexpress.cn/tetrahydrocortisone-acetate.html
https://www.tandfonline.com/doi/pdf/10.1080/07328303.2021.2023559
https://en.wikipedia.org/wiki/Tetrahydrocortisone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7196805.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7196805_EN.htm
https://www.benchchem.com/product/b104431#what-is-the-chemical-structure-of-tetrahydrocortisone-acetate
https://www.benchchem.com/product/b104431#what-is-the-chemical-structure-of-tetrahydrocortisone-acetate
https://www.benchchem.com/product/b104431#what-is-the-chemical-structure-of-tetrahydrocortisone-acetate
https://www.benchchem.com/product/b104431#what-is-the-chemical-structure-of-tetrahydrocortisone-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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